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Compound of Interest |

Compound Name: 6-chloro-N-ethylpyrimidin-4-amine
CAS No.: 872511-30-3
Cat. No.: B1330613

Get Quote

A note to the reader: Comprehensive searches for the physical and chemical properties of 6-
chloro-N-ethylpyrimidin-4-amine did not yield specific data within publicly available scientific
literature and chemical databases. This suggests that the compound may not be well-
characterized or is not readily available.

However, a closely related analog, 6-chloro-N-methylpyrimidin-4-amine (CAS: 65766-32-7), is
well-documented. This guide will provide a detailed technical overview of this analog as a
valuable reference for researchers, scientists, and drug development professionals working
with similar chemical scaffolds. The insights into the methyl analog can offer significant
predictive value for the behavior of the ethyl-substituted counterpart.

Introduction to 6-chloro-N-methylpyrimidin-4-amine

6-chloro-N-methylpyrimidin-4-amine is a substituted pyrimidine that serves as a crucial building
block in medicinal chemistry and organic synthesis. The pyrimidine core is a fundamental
heterocycle found in nucleic acids and a wide array of biologically active molecules. The
presence of a chlorine atom at the 6-position and a methylamino group at the 4-position
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imparts a unique reactivity profile to the molecule, making it a versatile intermediate for the
synthesis of more complex derivatives.

The chlorine atom can act as a leaving group in nucleophilic aromatic substitution (SNAr)
reactions, allowing for the introduction of various functional groups. The methylamino group, on
the other hand, can participate in hydrogen bonding and other non-covalent interactions, which
is a key feature in the design of molecules that bind to biological targets. This bifunctionality
makes 6-chloro-N-methylpyrimidin-4-amine a valuable precursor for the development of
compounds with potential therapeutic applications, including kinase inhibitors for cancer
therapy.

Chemical Structure and Identifiers

The chemical structure of 6-chloro-N-methylpyrimidin-4-amine is depicted below.
Caption: Chemical structure of 6-chloro-N-methylpyrimidin-4-amine.

Table 1: Chemical Identifiers for 6-chloro-N-methylpyrimidin-4-amine

Identifier Value

IUPAC Name 6-chloro-N-methylpyrimidin-4-amine[1]
CAS Number 65766-32-7[1]

Molecular Formula CsHeCIN3[1][2]

Molecular Weight 143.57 g/mol [1][2]

InChl Key WZVLIUBTIWFTIE-UHFFFAOYSA-N[1]
Canonical SMILES CNC1=CC(=NC=N1)CI[1]

Physical and Chemical Properties

The physicochemical properties of a compound are critical for its handling, storage, and
application in chemical synthesis and drug development.

Table 2: Physical and Chemical Properties of 6-chloro-N-methylpyrimidin-4-amine
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Property Value Source
Appearance Solid [2]
Purity =>98% [2]

pKa 2.80 £ 0.10 (Predicted)

LogP 1.5 [1]

Reactivity and Chemical Behavior

The reactivity of 6-chloro-N-methylpyrimidin-4-amine is dominated by the electrophilic nature of
the pyrimidine ring, which is enhanced by the presence of the electron-withdrawing chlorine
atom. This makes the 6-position susceptible to nucleophilic aromatic substitution (SNAr).

The general mechanism for an SNAr reaction at the 6-position is as follows:

» Nucleophilic Attack: A nucleophile attacks the carbon atom bearing the chlorine, leading to
the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer
complex.

o Departure of the Leaving Group: The chloride ion is expelled, and the aromaticity of the
pyrimidine ring is restored, yielding the substituted product.

The rate of this reaction is influenced by the nature of the nucleophile, the solvent, and the
temperature. Common nucleophiles used in reactions with chloropyrimidines include amines,
alkoxides, and thiolates.

Spectral Data and Characterization

Spectroscopic techniques are essential for the structural elucidation and purity assessment of
6-chloro-N-methylpyrimidin-4-amine.

Mass Spectrometry

Mass spectrometry confirms the molecular weight of the compound. For 6-chloro-N-
methylpyrimidin-4-amine, the mass spectrum would show a molecular ion peak (M+) at m/z
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143 and an M+2 peak at m/z 145 with an intensity ratio of approximately 3:1, which is
characteristic of the isotopic abundance of chlorine (3>*Cl and 3’CI)[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum would provide information about the different types of
protons in the molecule. Expected signals would include:

o Asinglet for the proton on the pyrimidine ring.
o Asignal for the N-H proton of the methylamino group, which may be a broad singlet.

o Asignal for the methyl protons, which might show coupling to the N-H proton depending
on the solvent and temperature.

e 13C NMR: The carbon NMR spectrum would show distinct signals for each of the carbon
atoms in the pyrimidine ring and the methyl group.

Experimental Protocol: Nucleophilic Aromatic
Substitution

The following is a representative protocol for the reaction of 6-chloro-N-methylpyrimidin-4-
amine with a generic primary amine (R-NH2) to illustrate its use as a synthetic intermediate.
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Reaction Setup

1. Dissolve 6-chloro-N-methylpyrimidin-4-amine
and a primary amine (1.2 eq) in a suitable solvent
(e.g., DMF or n-butanol) in a reaction flask.

'

2. Add a non-nucleophilic base
(e.g., DIPEA or K2COs, 2.0 eq)
to the mixture.

Reagtion

3. Heat the reaction mixture to
80-120 °C under an inert atmosphere (Nz or Ar).

:

4. Monitor the reaction progress by TLC or LC-MS
until the starting material is consumed.

Work-up and Purification

5. Cool the reaction mixture to room temperature
and quench with water.

:

6. Extract the product with an organic solvent
(e.g., ethyl acetate).

'

7. Wash the organic layer with brine,
dry over anhydrous NazSOa, and concentrate in vacuo.

:

8. Purify the crude product by column chromatography
or recrystallization.

Click to download full resolution via product page
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Caption: A generalized workflow for the nucleophilic aromatic substitution of 6-chloro-N-
methylpyrimidin-4-amine.

Causality Behind Experimental Choices:

e Solvent: A polar aprotic solvent like DMF or a high-boiling solvent like n-butanol is chosen to
facilitate the dissolution of the reactants and to allow for heating to the required reaction
temperature.

e Base: A non-nucleophilic base is used to neutralize the HCI that is formed during the
reaction, driving the equilibrium towards the product. Using a nucleophilic base could lead to
unwanted side reactions.

 Inert Atmosphere: Heating amines in the presence of air can lead to oxidation. An inert
atmosphere protects the reactants and products from degradation.

e Monitoring: Regular monitoring of the reaction is crucial to determine the optimal reaction
time and to prevent the formation of byproducts due to prolonged heating.

Safety and Handling

Based on the safety data for 6-chloro-N-methylpyrimidin-4-amine, the following hazards are
identified:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Measures:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301+P317: IF SWALLOWED: Get medical help.
e P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

It is imperative to handle this compound in a well-ventilated fume hood and to use appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

While specific data for 6-chloro-N-ethylpyrimidin-4-amine remains elusive, the detailed
analysis of its close analog, 6-chloro-N-methylpyrimidin-4-amine, provides a solid foundation
for researchers. The principles of reactivity, the expected spectral characteristics, and the
general synthetic methodologies are likely to be highly transferable to the ethyl analog. As a
versatile synthetic intermediate, this class of compounds holds significant promise for the
development of novel molecules with diverse applications in the pharmaceutical and
agrochemical industries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Substituted Chloropyrimidines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330613/docs#an-in-depth-technical-guide-to-the-
physicochemical-properties-of-substituted-chloropyrimidines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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